3-Phenyl-2-azaspiro[3.4]octan-1-one

• IUPAC Name: 1-phenyl-2-azaspiro[3.4]octan-3-one
• InChI: InChI=1S/C13H15NO/c15-12-13(8-4-5-9-13)11(14-12)10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9H2,(H,14,15)
• InChI Key: IYKGEDZPDLIKKC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)C(NC2=O)C3=CC=CC=C3
• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol
• CAS RN: 1876227-20-1

Description

3-Phenyl-2-azaspiro[3.4]octan-1-one is a chemical compound with the molecular formula C13H15NO. It is a research compound and is often used in scientific experiments.

Synthesis Analysis

The synthesis of 2-azaspiro[3.4]octane, a similar compound, has been explained in a study. The study developed three successful routes for the synthesis. One of the approaches involved annulation of the cyclopentane ring and the remaining two approaches involved annulation of the four-membered ring. All three approaches employ readily available starting materials with conventional chemical transformations and minimal chromatographic purifications to afford the title compound.

Molecular Structure Analysis

The molecular structure of 3-Phenyl-2-azaspiro[3.4]octan-1-one can be analyzed using various techniques such as NMR, HPLC, LC-MS, UPLC, and more. The exact structure and atom numbering can be calculated using specific tools.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-Phenyl-2-azaspiro[3.4]octan-1-one include a molecular weight of 201.26. More detailed properties such as boiling point, melting point, and solubility can be determined through further experimental analysis.

Scientific Research Applications

Drug Discovery and Pharmacological Properties
Several studies have explored the pharmacological potential of azaspiro derivatives, including their applications in antiviral and antimicrobial drug development. For instance, specific 1-thia-4-azaspiro[4.5]decan-3-one derivatives have demonstrated inhibition against human coronavirus, suggesting the structural versatility and relevance of the azaspiro scaffold in antiviral drug development (Apaydın et al., 2019).

Anticonvulsant and Neuroprotective Effects
N-phenylamino derivatives of 2-azaspiro[4.4]nonane and [4.5]decane-1,3-diones have been synthesized and evaluated for their anticonvulsant properties. Notably, compounds like N-[(2,4-dichlorophenyl)-amino]-2-azaspiro[4.4]nonane-1,3-dione have shown significant anti-seizure properties, further highlighting the therapeutic potential of azaspiro derivatives in treating neurological disorders (Kamiński et al., 2008).

Chemical Functionalization and Synthesis Techniques
Innovative synthesis techniques, such as iron-catalyzed cascade cyanoalkylation/radical dearomatization, have been developed to access cyanoalkylated 1-azaspiro[4.5]decanes. These methods allow for efficient functionalization of C(sp3)–H bonds and the construction of C(sp3)–C(sp3) bonds, demonstrating the versatility and utility of azaspiro compounds in organic synthesis (Zhang & Zhu, 2017).